Cas no 2169865-43-2 ((2E)-3-(2-tert-butylphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid
• CAS No: 2169865-43-2
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5902115
• PubChem ID: 66809507
• Update Time: 2025-06-29

(2E)-3-(2-tert-butylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid
• 3-(2-tert-butylphenyl)prop-2-enoic acid
• EN300-1457042
• 2169865-43-2
• SCHEMBL818741
• EN300-1759692

• Inchi： 1S/C13H16O2/c1-13(2,3)11-7-5-4-6-10(11)8-9-12(14)15/h4-9H,1-3H3,(H,14,15)/b9-8+
• InChI Key： UNNDNKDCRANJRC-CMDGGOBGSA-N
• SMILES： OC(/C=C/C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid (CAS: 2169865-43-2)

In recent years, (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid (CAS: 2169865-43-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its α,β-unsaturated carboxylic acid moiety and tert-butylphenyl group, has been the subject of numerous studies aimed at exploring its biological activities and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts to achieve stereoselective synthesis of the (E)-isomer with high efficiency. This advancement is particularly significant for large-scale production, as it minimizes the formation of unwanted byproducts and reduces production costs. Furthermore, the study demonstrated that the tert-butyl group at the ortho position of the phenyl ring plays a crucial role in stabilizing the compound's conformation, which is essential for its biological activity.

Recent pharmacological investigations have revealed that (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid exhibits potent anti-inflammatory and anticancer properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro assays using human macrophage cells showed a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, the compound's ability to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9 pathways has been documented, further expanding its therapeutic potential.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid with its biological targets. Computational modeling and X-ray crystallography data indicate that the α,β-unsaturated carbonyl group forms covalent bonds with cysteine residues in target proteins, leading to irreversible inhibition. This mechanism is similar to that of other well-known electrophilic drugs, such as ibrutinib, which target reactive thiol groups in enzymes. These findings underscore the compound's potential as a versatile scaffold for designing novel covalent inhibitors.

Despite these promising results, challenges remain in the clinical translation of (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid. Issues such as poor solubility and metabolic stability have been identified in preclinical studies, necessitating further structural modifications. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability. A 2024 study in Molecular Pharmaceutics reported the development of a water-soluble prodrug that significantly improved the compound's pharmacokinetic profile in animal models, paving the way for future clinical trials.

In conclusion, (2E)-3-(2-tert-butylphenyl)prop-2-enoic acid (CAS: 2169865-43-2) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Ongoing research aims to address its limitations and explore its full therapeutic potential. The integration of synthetic chemistry, computational biology, and pharmacology will be crucial in advancing this compound toward clinical applications.